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Compound of Interest

Compound Name: ETP-46464

Cat. No.: B15618628

Get Quote

This document provides essential safety and logistical information for the proper disposal and

handling of ETP-46464, a potent inhibitor of mTOR and ATR kinases. The following procedures

are intended for researchers, scientists, and drug development professionals to ensure the

safe management of this compound within a laboratory setting. Adherence to these guidelines

is crucial for personnel safety and environmental compliance.

Immediate Safety and Handling Precautions
Before handling ETP-46464, it is imperative to be familiar with its properties and the necessary

safety measures. This compound is intended for research use only.

Personal Protective Equipment (PPE):

Wear appropriate protective clothing, including a lab coat.

Use chemical-resistant gloves (e.g., nitrile) to prevent skin contact.

Wear safety glasses or goggles to protect from splashes.

Handling:
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Avoid creating dust when handling the solid form of the compound.

Conduct all handling in a well-ventilated area, preferably within a chemical fume hood.

Prevent the substance from entering drains, sewers, or surface and ground water.

Storage:

Store the solid compound at -20°C.[1]

Stock solutions should be stored at -80°C for up to two years or -20°C for up to one year.[2]

Keep the container tightly sealed.

Step-by-Step Disposal Procedure
All waste containing ETP-46464 must be treated as hazardous chemical waste and disposed of

in accordance with institutional and local regulations.

Segregation of Waste:

Designate a specific, clearly labeled, and sealed container for all ETP-46464 waste. This

includes unused solid compound, contaminated consumables (e.g., pipette tips, tubes,

gloves), and solutions.

Solid Waste Disposal:

Carefully collect any solid ETP-46464 powder and place it in the designated hazardous

waste container.

Contaminated items such as weighing paper, spatulas, and gloves should also be placed

in this container.

Liquid Waste Disposal:

Collect all solutions containing ETP-46464, including stock solutions and experimental

media, in a designated, leak-proof, and clearly labeled hazardous waste container.
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Do not pour any liquid waste containing this compound down the drain.

Decontamination of Work Surfaces:

After handling, decontaminate all work surfaces with an appropriate cleaning agent. All

cleaning materials (e.g., wipes, absorbent pads) must be disposed of as hazardous waste.

Waste Pickup and Disposal:

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

service.

Ensure all labeling and documentation are completed as required by your institution and

local regulations.

Chemical and Physical Properties
The following table summarizes the key quantitative data for ETP-46464.

Property Value

Molecular Formula C₃₀H₂₂N₄O₂

Molecular Weight 470.52 g/mol

CAS Number 1345675-02-6

Appearance Solid powder

Storage Temperature -20°C (solid), -80°C or -20°C (in solvent)[1][2]

Solubility DMSO: ≥16.13 mg/mL

Biological Activity and Signaling Pathway
ETP-46464 is a potent inhibitor of several kinases involved in the DNA damage response and

cell growth signaling pathways. Its primary targets are mTOR and ATR, with significant activity

also observed against DNA-PK, PI3Kα, and ATM. The inhibition of these pathways can lead to

increased sensitivity to DNA damaging agents.
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Below is a diagram illustrating the primary signaling pathways inhibited by ETP-46464.

DNA Damage Response Cell Growth & Proliferation

ATR DNA-PK ATM PI3Kα mTOR

ETP-46464

Click to download full resolution via product page

Caption: ETP-46464 inhibits key kinases in DNA damage response and cell growth pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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